Cas no 819067-42-0 (9,9':10',9''-Teranthracene, 10,10''-bis(9,9-diethyl-9H-fluoren-2-yl)-)

• Product name: 9,9':10',9''-Teranthracene, 10,10''-bis(9,9-diethyl-9H-fluoren-2-yl)-
• CAS No: 819067-42-0
• MF: C₇₆H₅₈
• MW: 971.273720000001
• CID: 702700
• PubChem ID: 71420782

9,9':10',9''-Teranthracene, 10,10''-bis(9,9-diethyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 9,9':10',9''-Teranthracene, 10,10''-bis(9,9-diethyl-9H-fluoren-2-yl)-
• 9,10-bis[10-(9,9-diethylfluoren-2-yl)anthracen-9-yl]anthracene
• 819067-42-0
• DTXSID10839964
• 1~10~,3~10~-Bis(9,9-diethyl-9H-fluoren-2-yl)-1~9~,2~9~:2~10~,3~9~-teranthracene

• Inchi： InChI=1S/C76H58/c1-5-75(6-2)65-39-23-21-25-49(65)51-43-41-47(45-67(51)75)69-53-27-9-13-31-57(53)71(58-32-14-10-28-54(58)69)73-61-35-17-19-37-63(61)74(64-38-20-18-36-62(64)73)72-59-33-15-11-29-55(59)70(56-30-12-16-34-60(56)72)48-42-44-52-50-26-22-24-40-66(50)76(7-3,8-4)68(52)46-48/h9-46H,5-8H2,1-4H3
• InChI Key： XVEMVIWEXSUFTO-UHFFFAOYSA-N
• SMILES： CCC1(C2=CC=CC=C2C3=C1C=C(C=C3)C4=C5C=CC=CC5=C(C6=CC=CC=C64)C7=C8C=CC=CC8=C(C9=CC=CC=C97)C1=C2C=CC=CC2=C(C2=CC=CC=C21)C1=CC2=C(C=C1)C1=CC=CC=C1C2(CC)CC)CC

Computed Properties

• Exact Mass: 970.453851850g/mol
• Monoisotopic Mass: 970.453851850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 76
• Rotatable Bond Count: 8
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 23.1